Cas no 820-69-9 ((3E)-hex-3-ene-2,5-dione)

• Product name: (3E)-hex-3-ene-2,5-dione
• CAS No: 820-69-9
• MF: C₆H₈O₂
• MW: 112.12652
• CID: 2061229
• PubChem ID: 5363639

(3E)-hex-3-ene-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (3E)-3-hexene-2,5-dione
• (E)-3-hexene-2,5-dione
• (E)-hex-3-en-2,5-dione
• (E)-hex-3-ene-2,5-dione
• trans-1,2-diacetyl ethylene
• trans-3-hexene-2,5-dione
• trans-hex-3-en-2,5-dione
• (3E)-hex-3-ene-2,5-dione
• 4436-75-3
• 820-69-9
• MFCD00052840
• (3E)-3-Hexene-2,5-dione #
• EN300-106792
• 3-HEXENE-2,5-DIONE
• 3-Hexene-2,5-dione, (E)-
• hex-3-ene-2,5-dione
• 3-Hexene-2,5-dione, (3E)-
• NSC 38025
• G61136
• DTXSID201020893
• NSC 11746
• trans-1,2-Diacetylethylene
• SCHEMBL279294

• Inchi： InChI=1S/C6H8O2/c1-5(7)3-4-6(2)8/h3-4H,1-2H3/b4-3+
• InChI Key： OTSKZNVDZOOHRX-ONEGZZNKSA-N

Computed Properties

• Exact Mass: 112.05243
• Monoisotopic Mass: 112.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: -0.1

Experimental Properties

• Density: 0.971
• Boiling Point: 213°Cat760mmHg
• Flash Point: 76.4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds